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Compound of Interest

Compound Name:
3-Bromo-6-

methoxypicolinaldehyde

Cat. No.: B1278903 Get Quote

Essential Safety and Handling Guide for 3-Bromo-6-
methoxypicolinaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Bromo-6-methoxypicolinaldehyde (CAS No: 269058-49-3). Adherence to these procedures

is vital for ensuring laboratory safety and minimizing environmental impact.

Hazard Summary
3-Bromo-6-methoxypicolinaldehyde is a hazardous substance that poses several risks.[1][2]

It is harmful if swallowed, causes skin irritation, and can result in serious eye irritation.[1][2]

Inhalation may also lead to respiratory irritation.[1][2]

Chemical and Physical Properties
A summary of the key properties of 3-Bromo-6-methoxypicolinaldehyde is provided below.
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Property Value

CAS Number 269058-49-3

Molecular Formula C₇H₆BrNO₂

Molecular Weight 216.03 g/mol

Appearance Yellow Solid[1]

Odor Odorless[1]

Operational Plan: Safe Handling Procedures
A multi-layered approach to safety, incorporating engineering controls, administrative

procedures, and personal protective equipment (PPE), is essential when working with this

compound.

Engineering Controls
Ventilation: All handling of 3-Bromo-6-methoxypicolinaldehyde should be conducted in a

well-ventilated area.[1] A chemical fume hood is strongly recommended to minimize the risk

of inhalation.[3]

Administrative Controls
Training: All personnel must be thoroughly trained on the hazards and safe handling

procedures for this chemical before commencing any work.

Hygiene Practices: Avoid eating, drinking, or smoking in areas where this chemical is

handled.[4] Wash hands thoroughly after handling the substance.[1]

Labeling: Ensure all containers of 3-Bromo-6-methoxypicolinaldehyde are clearly and

accurately labeled.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3-Bromo-6-methoxypicolinaldehyde to

protect against potential exposure.
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Operation Required PPE

Weighing and Transferring

- Chemical-resistant gloves (e.g., nitrile) - Lab

coat or chemical-resistant apron - Safety

goggles with side shields or a face shield

Syntheses and Reactions

- Chemical-resistant gloves (e.g., nitrile) - Fire-

resistant lab coat - Safety goggles and a face

shield

Spill Cleanup

- Chemical-resistant gloves (e.g., nitrile) -

Disposable coveralls - Chemical-resistant boots

- Full-face respirator with appropriate cartridges

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[1] Remove

contact lenses if present and easy to do. Continue rinsing and seek medical attention if

irritation persists.

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water.[1] If skin irritation occurs, seek medical advice.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing.[1] If the person feels unwell, call a poison center or doctor.

Ingestion: Rinse the mouth with water. Call a poison center or doctor if you feel unwell.

Disposal Plan
Proper disposal of 3-Bromo-6-methoxypicolinaldehyde and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Collection
Segregation: Do not mix 3-Bromo-6-methoxypicolinaldehyde waste with other waste

streams.
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Containers: Use designated, sealed, and properly labeled containers for all waste containing

this chemical. This includes unused product, reaction byproducts, and contaminated

consumables (e.g., gloves, paper towels).

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "3-Bromo-6-methoxypicolinaldehyde".

Disposal Pathway
Licensed Contractor: All waste must be disposed of through a licensed hazardous waste

disposal contractor.

Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous

waste disposal are strictly followed.[5]

Experimental Workflow: Safe Handling and Spill
Response
The following diagram illustrates the standard workflow for safely handling 3-Bromo-6-
methoxypicolinaldehyde, including the appropriate response to a chemical spill.
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Safe Handling Workflow

Spill Response Workflow

Preparation:
- Don appropriate PPE

- Ensure fume hood is operational

Weighing and Transfer:
- Handle within fume hood

- Use appropriate tools

Reaction Setup:
- Add to reaction vessel

- Monitor reaction progress

Reaction Workup:
- Quench and extract

- Purify product

Spill Detected

Potential Spill

Evacuate Immediate Area
(if necessary)

Notify Lab Supervisor
and EHS

Don Spill Response PPE

Contain Spill with
Absorbent Material

Collect Contaminated Material
in Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling 3-Bromo-6-methoxypicolinaldehyde and responding to spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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